Cas no 71083-18-6 (Ethyl 7-(trifluoromethyl)quinoline-3-carboxylate)

Ethyl 7-(trifluoromethyl)quinoline-3-carboxylate is a fluorinated quinoline derivative with significant utility in pharmaceutical and agrochemical research. The trifluoromethyl group enhances its metabolic stability and lipophilicity, making it a valuable intermediate for drug discovery, particularly in the development of bioactive molecules. Its ester functionality allows for further derivatization, enabling the synthesis of amides, acids, or other functionalized compounds. The quinoline core contributes to its potential applications in antimicrobial, anticancer, and anti-inflammatory agents. This compound is characterized by high purity and consistent performance, ensuring reliability in synthetic applications. Its structural features make it a versatile building block for medicinal chemistry and material science.

Ethyl 7-(trifluoromethyl)quinoline-3-carboxylate structure

71083-18-6 structure

Product Name:Ethyl 7-(trifluoromethyl)quinoline-3-carboxylate

CAS No:71083-18-6

MF:C₁₃H₁₀F₃NO₂

MW:269.219213962555

MDL:MFCD16658546

CID:1090042

PubChem ID:46222176

Update Time:2025-05-20

Ethyl 7-(trifluoromethyl)quinoline-3-carboxylate Chemical and Physical Properties

Names and Identifiers

- Ethyl 7-(trifluoromethyl)quinoline-3-carboxylate
- 7-(trifluoromethyl)quinoline-3-carboxylic acid ethyl ester
- 7-trifluoromethyl-quinoline-3-carboxylic acid ethyl ester
- AK142299
- KB-74100
- SureCN1285592
- SCHEMBL1285592
- SY266691
- CS-0367451
- Ethyl7-(trifluoromethyl)quinoline-3-carboxylate
- MFCD16658546
- 71083-18-6
- FOMHCHKNNQESLJ-UHFFFAOYSA-N
- DTXSID10673128
- SB69703
- DB-253584
- MDL： MFCD16658546
- Inchi： 1S/C13H10F3NO2/c1-2-19-12(18)9-5-8-3-4-10(13(14,15)16)6-11(8)17-7-9/h3-7H,2H2,1H3
- InChI Key： FOMHCHKNNQESLJ-UHFFFAOYSA-N
- SMILES： FC(C1C=CC2=CC(C(=O)OCC)=CN=C2C=1)(F)F

Computed Properties

Exact Mass: 269.0664
Monoisotopic Mass: 269.06636305g/mol
Isotope Atom Count: 0
Hydrogen Bond Donor Count: 0
Hydrogen Bond Acceptor Count: 3
Heavy Atom Count: 19
Rotatable Bond Count: 4
Complexity: 332
Covalently-Bonded Unit Count: 1
Defined Atom Stereocenter Count: 0
Undefined Atom Stereocenter Count : 0
Defined Bond Stereocenter Count: 0
Undefined Bond Stereocenter Count: 0
XLogP3: 3.3
Topological Polar Surface Area: 39.2Å²

Experimental Properties

PSA: 39.19

Ethyl 7-(trifluoromethyl)quinoline-3-carboxylate Pricemore >>

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